Cas no 922337-04-0 (Propanedioic acid, 2-(2-propyn-1-yl)-, 1,3-bis(1-methylethyl) ester)

• Product name: Propanedioic acid, 2-(2-propyn-1-yl)-, 1,3-bis(1-methylethyl) ester
• CAS No: 922337-04-0
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 741211
• PubChem ID: 71446538

Propanedioic acid, 2-(2-propyn-1-yl)-, 1,3-bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-(2-propyn-1-yl)-, 1,3-bis(1-methylethyl) ester
• dipropan-2-yl 2-prop-2-ynylpropanedioate
• 922337-04-0
• DTXSID30855020
• Dipropan-2-yl (prop-2-yn-1-yl)propanedioate

• Inchi： InChI=1S/C12H18O4/c1-6-7-10(11(13)15-8(2)3)12(14)16-9(4)5/h1,8-10H,7H2,2-5H3
• InChI Key： MYLJNDJLDIGJRJ-UHFFFAOYSA-N
• SMILES： CC(C)OC(=O)C(CC#C)C(=O)OC(C)C

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 2.3